Cas no 2433-99-0 (Tetracosanamide,N-[2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-)

• Product name: Tetracosanamide,N-[2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-
• CAS No: 2433-99-0
• MF: C₄₂H₈₅NO₅
• MW: 684.128014326096
• CID: 1416987
• PubChem ID: 25203220

Tetracosanamide,N-[2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Tetracosanamide,N-[2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-
• SCHEMBL4135907
• 2-(2?-Hydroxytetracosanoylamino)-octadecane-1?3?4-triol
• AKOS022184631
• DTXSID901154362
• N-[2,3-Dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxytetracosanamide
• PD071073
• 2-Hydroxy-N-(1,3,4-trihydroxyoctadecan-2-yl)tetracosanamide
• 2-(2/'-Hydroxytetracosaylami)-octadecane-1,3,4-triol
• 2433-99-0
• A883698
• 154801-30-6
• Cer 18:0;3O/24:0;(2OH)

• Inchi： InChI=1S/C42H85NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-40(46)42(48)43-38(37-44)41(47)39(45)35-33-31-29-27-25-16-14-12-10-8-6-4-2/h38-41,44-47H,3-37H2,1-2H3,(H,43,48)
• InChI Key： ZFUXWVVVWGWGPQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCC(C(=O)NC(CO)C(C(CCCCCCCCCCCCCC)O)O)O

Computed Properties

• Exact Mass: 683.64315
• Monoisotopic Mass: 683.64277481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 48
• Rotatable Bond Count: 39
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phytoceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Phytoceramides